TC-SP 14

• Molecular Formula: C25H20F2N2O2S
• Molecular Weight: 450.5 g/mol
• InChI: InChI=1S/C25H20F2N2O2S/c26-20-4-2-1-3-17(20)9-15-6-8-23-22(11-15)28-24(32-23)19-7-5-16(10-21(19)27)12-29-13-18(14-29)25(30)31/h1-8,10-11,18H,9,12-14H2,(H,30,31)
• InChIKey: GVXGVDIXINMAAL-UHFFFAOYSA-N

TC-SP 14: Selective S1P1 Agonist

TC-SP 14 (compound 14, CAS 1257093-40-5) is a potent, orally bioavailable agonist of the sphingosine-1-phosphate receptor 1 (S1P1), a G protein-coupled receptor critically involved in lymphocyte trafficking and immune regulation . The compound is a benzothiazole derivative identified through structure-based optimization of a benzofuranyl lead, exhibiting sub-micromolar potency at human S1P1 (EC50 = 0.042 μM) and minimal activity at the closely related S1P3 receptor (EC50 = 3.47 μM) . TC-SP 14 is widely used as a pharmacological tool to dissect S1P1-mediated signaling pathways in inflammation and autoimmunity, with validated in vivo efficacy in rodent models of delayed-type hypersensitivity .

Selectivity S1P1 activation with S1P3 sparing for pathway studies

Oral Dosing Oral bioavailability supports in vivo research models

Chemotype Benzothiazole scaffold orthogonal to clinical S1P1 modulators

• [1] Lanman, B. A., Cee, V. J., Cheruku, S. R., et al. Discovery of a Potent, S1P3-Sparing Benzothiazole Agonist of Sphingosine-1-Phosphate Receptor 1 (S1P1). ACS Med. Chem. Lett. 2011, 2 (2), 102–106. View Source

TC-SP 14 vs. Generic S1P1 Agonists

S1P1 receptor agonists constitute a heterogeneous class with widely divergent selectivity profiles, pharmacokinetic properties, and in vivo pharmacodynamics . While many agents share the ability to induce lymphopenia via S1P1 internalization, key parameters—including the S1P1/S1P3 selectivity ratio, oral bioavailability without prodrug activation, and the dose-response relationship for immune modulation—vary dramatically across compounds . For example, the classic agonist FTY720 (fingolimod) requires in vivo phosphorylation to become active and exhibits only ∼5- to 10-fold selectivity over S1P3, a receptor implicated in dose-limiting bradycardia . Conversely, second-generation agonists like siponimod and ozanimod achieve >1000-fold selectivity but differ in their pharmacokinetic half-lives and tissue distribution . Substituting TC-SP 14 with a generic S1P1 agonist without empirical validation of these specific parameters introduces uncontrolled variability that can confound experimental outcomes and reproducibility. The following quantitative evidence delineates precisely where TC-SP 14 differs from its closest comparators.

Non-selective prodrugs

Fingolimod, a prodrug, activates multiple S1P receptor subtypes including S1P3, which may introduce cardiovascular model endpoints; TC-SP 14 is direct and S1P3-sparing.

Divergent receptor profiles

Next-generation agonists differ in S1P5 activity and brain penetration, which may affect lymphocyte trafficking interpretation.

Irreversible binding kinetics

Fingolimod's irreversible binding and long half-life limit washout studies; TC-SP 14's reversible profile supports dose-titration designs.

• [1] Brinkmann, V. Sphingosine 1-Phosphate Receptors in Health and Disease: Mechanistic Insights from Gene Deletion Studies and Reverse Pharmacology. Pharmacol. Ther. 2007, 115 (1), 84–105. View Source
• [2] Lanman, B. A., Cee, V. J., Cheruku, S. R., et al. Discovery of a Potent, S1P3-Sparing Benzothiazole Agonist of Sphingosine-1-Phosphate Receptor 1 (S1P1). ACS Med. Chem. Lett. 2011, 2 (2), 102–106. View Source
• [3] Pan, S., Gray, N. S., Gao, W., et al. Discovery of BAF312 (Siponimod), a Potent and Selective S1P1/S1P5 Agonist. ACS Med. Chem. Lett. 2013, 4 (3), 333–337. View Source

TC-SP 14: Quantitative Evidence

S1P1 Potency and S1P3 Sparing

TC-SP 14 exhibits an S1P1/S1P3 EC50 ratio of 82.6, reflecting its designation as an 'S1P3-sparing' agonist. In head-to-head comparison within the same study, the parent benzothiazole compound 11 demonstrated an EC50 ratio of only 28.8 . Cross-study comparison with the clinically approved agonist FTY720 (fingolimod) reveals that FTY720 exhibits an EC50 ratio of approximately 5–10, indicating significantly lower selectivity for S1P1 over S1P3 . S1P3 agonism has been mechanistically linked to bradycardia in preclinical models, making this selectivity differential a critical parameter for experiments requiring S1P1-specific signaling without cardiovascular confounds .

S1P1 vs S1P3 Selectivity

Cross-study comparable

TC-SP 14 S1P1 EC50=0.042 μM, S1P3 EC50=3.47 μM (83-fold); Fingolimod-P 0.21 nM / 4.9 nM (23-fold); Siponimod 0.39 nM / >1000 nM (>2564-fold).

Supports S1P3-sparing pathway interpretation

Human recombinant cell assays; selectivity window may shift in native tissues.

Evidence Dimension	S1P1/S1P3 Selectivity Ratio (EC50 S1P3 / EC50 S1P1)
Target Compound Data	EC50 S1P1 = 0.042 μM; EC50 S1P3 = 3.47 μM; Ratio = 82.6
Comparator Or Baseline	Compound 11: EC50 S1P1 = 0.042 μM; EC50 S1P3 = 1.21 μM; Ratio = 28.8; FTY720: EC50 S1P1 = 0.3–0.6 nM; EC50 S1P3 = ~3 nM; Ratio = 5–10
Quantified Difference	TC-SP 14 selectivity ratio is 2.9-fold higher than Compound 11 and 8- to 16-fold higher than FTY720
Conditions	S1P1: receptor internalization assay in U2OS cells co-expressing eGFP; S1P3: calcium mobilization FLIPR assay in CHO-K1 cells co-expressing Gq/i5 G-protein (Lanman et al. 2011)

Why This Matters

Higher S1P1/S1P3 selectivity reduces the risk of confounding cardiovascular effects, enabling cleaner interpretation of S1P1-mediated immune modulation in experimental systems.

• [1] Lanman, B. A., Cee, V. J., Cheruku, S. R., et al. Discovery of a Potent, S1P3-Sparing Benzothiazole Agonist of Sphingosine-1-Phosphate Receptor 1 (S1P1). ACS Med. Chem. Lett. 2011, 2 (2), 102–106. View Source
• [2] Forrest, M., Sun, S. Y., Hajdu, R., et al. Immune Cell Regulation and Cardiovascular Effects of Sphingosine 1-Phosphate Receptor Agonists in Rodents Are Mediated via Distinct Receptor Subtypes. J. Pharmacol. Exp. Ther. 2004, 309 (2), 758–768. View Source

In Vivo Lymphocyte Depletion in Rat Model

TC-SP 14 administered orally at 0.3 mg/kg to Lewis rats produced a statistically significant 34% reduction in circulating blood lymphocytes 24 hours post-dose, reaching near-maximal lymphopenia (74% reduction) at 3.0 mg/kg . Cross-study comparison with FTY720 in baboons shows that an equivalent 0.3 mg/kg/day oral dose induces a 60–80% lymphocyte decrease within 24–48 hours . While both compounds are effective, TC-SP 14's more graded dose-response and lower maximal reduction at equipotent doses may offer a wider experimental window for studying partial S1P1 engagement without complete immune ablation. The difference in magnitude (34% vs. 60–80% at 0.3 mg/kg) is likely attributable to the lower intrinsic potency of TC-SP 14 (EC50 = 42 nM) compared to FTY720-P (EC50 = 0.3–0.6 nM).

Lymphocyte Depletion (Rat)

Cross-study comparable

TC-SP 14 0.3 mg/kg: 34% reduction; 3 mg/kg: 74% reduction (P

Dose-dependent lymphopenia supports immunomodulation models

No head-to-head study; species/strain differences may apply.

DTH Suppression

Cross-study comparable

Dose-dependent ear swelling reduction at 0.3–3.0 mg/kg (P

Supports T-cell-mediated inflammation model use

Rat OVA DTH model; direct comparator data unavailable.

Oral PK Profile

Class-level

Reported oral bioavailability in rats and monkeys; moderate half-life, no CYP inhibition/induction.

Supports oral dosing for rodent and NHP studies

Exact bioavailability not reported; PK parameters to verify.

Benzothiazole Chemotype

Class-level

Structurally distinct from amino-diol (fingolimod), pyridine (siponimod), oxadiazole (ozanimod) scaffolds.

Orthogonal lead-optimization starting point

No comparative binding data; IP landscape to review.

Evidence Dimension	Lymphocyte reduction at 24 h post-dose
Target Compound Data	34% reduction at 0.3 mg/kg p.o. in Lewis rats; 74% reduction at 3.0 mg/kg p.o.
Comparator Or Baseline	FTY720: 60–80% reduction at 0.3 mg/kg/day p.o. in baboons
Quantified Difference	At 0.3 mg/kg, FTY720 produces 1.8- to 2.4-fold greater lymphocyte reduction than TC-SP 14
Conditions	Lewis rats (TC-SP 14) vs. baboons (FTY720); both oral dosing; lymphocyte counts measured 24 h post-dose

Why This Matters

TC-SP 14's less profound lymphopenia at lower doses enables titratable S1P1 modulation, which is advantageous for studies requiring partial receptor engagement or avoidance of excessive immunosuppression.

• [1] Lanman, B. A., Cee, V. J., Cheruku, S. R., et al. Discovery of a Potent, S1P3-Sparing Benzothiazole Agonist of Sphingosine-1-Phosphate Receptor 1 (S1P1). ACS Med. Chem. Lett. 2011, 2 (2), 102–106. View Source
• [2] Infona.pl. A Novel Immunosuppressant, FTY720, Induces Peripheral Lymphodepletion of Both T- and B Cells and Immunosuppression in Baboons. Accessed 2026. View Source

DTH Attenuation in Rat Model

TC-SP 14 is orally bioavailable without requiring prodrug activation, a critical advantage over FTY720, which must be phosphorylated in vivo by sphingosine kinase 2 to generate the active moiety FTY720-P . Pharmacokinetic profiling of TC-SP 14 in rats and nonhuman primates demonstrated low clearance (10–19% of liver blood flow), moderate steady-state volume of distribution (Vss = 1.6–3.3 L/kg), and moderate-to-good oral bioavailability . These parameters enable consistent systemic exposure following oral dosing, simplifying in vivo experimental design and reducing inter-individual variability associated with prodrug activation. In contrast, FTY720's dependence on phosphorylation introduces an additional pharmacokinetic variable that can complicate dose-response interpretation .

DTH Suppression

Cross-study comparable

Dose-dependent ear swelling reduction at 0.3–3.0 mg/kg (P

Supports T-cell-mediated inflammation model use

Rat OVA DTH model; direct comparator data unavailable.

Oral PK Profile

Class-level

Reported oral bioavailability in rats and monkeys; moderate half-life, no CYP inhibition/induction.

Supports oral dosing for rodent and NHP studies

Exact bioavailability not reported; PK parameters to verify.

Benzothiazole Chemotype

Class-level

Structurally distinct from amino-diol (fingolimod), pyridine (siponimod), oxadiazole (ozanimod) scaffolds.

Orthogonal lead-optimization starting point

No comparative binding data; IP landscape to review.

Evidence Dimension	Oral bioavailability requirement for prodrug activation
Target Compound Data	Directly active; no phosphorylation required; low clearance (10–19% LBF); Vss = 1.6–3.3 L/kg
Comparator Or Baseline	FTY720: Requires phosphorylation by sphingosine kinase 2 to active FTY720-P; EC50 of phosphorylated form = 0.3–0.6 nM
Quantified Difference	TC-SP 14 is active in its administered form; FTY720 is a prodrug with variable conversion efficiency
Conditions	PK studies in rats and nonhuman primates (Lanman et al. 2011); FTY720 mechanism established in Brinkmann et al. 2010

Why This Matters

Direct activity without prodrug conversion eliminates a source of pharmacokinetic variability, ensuring more reproducible in vivo results and simplifying compound handling.

• [1] Brinkmann, V., Billich, A., Baumruker, T., et al. Fingolimod (FTY720): Discovery and Development of an Oral Drug to Treat Multiple Sclerosis. Nat. Rev. Drug Discov. 2010, 9 (11), 883–897. View Source
• [2] Lanman, B. A., Cee, V. J., Cheruku, S. R., et al. Discovery of a Potent, S1P3-Sparing Benzothiazole Agonist of Sphingosine-1-Phosphate Receptor 1 (S1P1). ACS Med. Chem. Lett. 2011, 2 (2), 102–106. View Source

Oral Bioavailability and Pharmacokinetics

Within the benzothiazole analog series disclosed by Lanman et al., compound 15 (3-fluoro substitution) exhibits 2-fold higher S1P1 potency than TC-SP 14 (EC50 = 0.021 μM vs. 0.042 μM) but suffers from 5-fold greater S1P3 activity (EC50 = 0.687 μM vs. 3.47 μM), yielding a selectivity ratio of only 32.7 . TC-SP 14 (2-fluoro substitution) was selected for advanced profiling specifically because it maintained potent S1P1 agonism (EC50 = 0.042 μM) while substantially reducing S1P3 activity through a steric effect of the ortho-fluorine substituent . This optimization strategy prioritizes selectivity over maximal potency, a design principle that distinguishes TC-SP 14 from more potent but less selective analogs within the same chemical series.

Oral PK Profile

Class-level

Reported oral bioavailability in rats and monkeys; moderate half-life, no CYP inhibition/induction.

Supports oral dosing for rodent and NHP studies

Exact bioavailability not reported; PK parameters to verify.

Evidence Dimension	S1P1 potency and S1P3 selectivity within benzothiazole series
Target Compound Data	TC-SP 14 (2-F): S1P1 EC50 = 0.042 μM; S1P3 EC50 = 3.47 μM; Ratio = 82.6; % Efficacy S1P1 = 115%
Comparator Or Baseline	Compound 15 (3-F): S1P1 EC50 = 0.021 μM; S1P3 EC50 = 0.687 μM; Ratio = 32.7; % Efficacy S1P1 = 138%
Quantified Difference	Compound 15 is 2-fold more potent at S1P1 but 5-fold less selective for S1P1 over S1P3
Conditions	S1P1: receptor internalization assay in U2OS cells; S1P3: calcium mobilization assay in CHO-K1 cells (Lanman et al. 2011, Table 3)

Why This Matters

TC-SP 14 represents an optimized balance between potency and selectivity, making it preferable for studies where S1P3-mediated off-target effects must be minimized without sacrificing S1P1-driven efficacy.

• [1] Lanman, B. A., Cee, V. J., Cheruku, S. R., et al. Discovery of a Potent, S1P3-Sparing Benzothiazole Agonist of Sphingosine-1-Phosphate Receptor 1 (S1P1). ACS Med. Chem. Lett. 2011, 2 (2), 102–106. View Source

Benzothiazole Scaffold Differentiation

TC-SP 14 significantly attenuated the delayed-type hypersensitivity (DTH) response to antigen challenge in Lewis rats when dosed orally at 0.3 mg/kg and above . The DTH model is a standard in vivo assay of cell-mediated immune responses, directly relevant to autoimmune and inflammatory disease research. While FTY720 has also been shown to suppress DTH in rodent models , the specific efficacy of TC-SP 14 at the 0.3 mg/kg dose was achieved without maximal lymphocyte depletion (only 34% reduction), suggesting that partial S1P1 engagement is sufficient to modulate antigen-specific immune responses . This observation positions TC-SP 14 as a useful tool for investigating S1P1-dependent immune modulation under conditions of incomplete receptor occupancy.

Benzothiazole Chemotype

Class-level

Structurally distinct from amino-diol (fingolimod), pyridine (siponimod), oxadiazole (ozanimod) scaffolds.

Orthogonal lead-optimization starting point

No comparative binding data; IP landscape to review.

Evidence Dimension	DTH response attenuation at 0.3 mg/kg oral dose
Target Compound Data	Significant attenuation of DTH response in Lewis rats; 34% lymphocyte reduction at same dose
Comparator Or Baseline	FTY720: Suppresses DTH in rodent models; specific dose-response data vary by study
Quantified Difference	Not directly quantifiable due to cross-study variability; TC-SP 14 demonstrates efficacy at doses that produce only partial lymphopenia
Conditions	Lewis rat DTH model; oral dosing once daily over 10 days (Lanman et al. 2011); FTY720 DTH data from Brinkmann et al. 2010 and related literature

Why This Matters

TC-SP 14's ability to suppress antigen-driven immune responses without complete lymphocyte ablation provides a more physiologically relevant model for studying S1P1-targeted therapies in autoimmunity.

• [1] Lanman, B. A., Cee, V. J., Cheruku, S. R., et al. Discovery of a Potent, S1P3-Sparing Benzothiazole Agonist of Sphingosine-1-Phosphate Receptor 1 (S1P1). ACS Med. Chem. Lett. 2011, 2 (2), 102–106. View Source
• [2] Brinkmann, V., Billich, A., Baumruker, T., et al. Fingolimod (FTY720): Discovery and Development of an Oral Drug to Treat Multiple Sclerosis. Nat. Rev. Drug Discov. 2010, 9 (11), 883–897. View Source

In Vivo Lymphopenia Dose-Response: TC-SP 14 Provides Quantifiable Graded S1P1 Engagement

TC-SP 14 produced a clear, statistically significant dose-dependent reduction in circulating blood lymphocytes in Lewis rats, with 34% reduction at 0.3 mg/kg (p < 0.05) and 74% reduction at 3.0 mg/kg, representing near-maximal lymphopenia . This graded response contrasts with some highly potent S1P1 agonists that achieve maximal lymphopenia at very low doses, limiting the ability to study partial receptor engagement. For example, the S1P1 agonist CYM-5442 requires serum concentrations in the 50 nM range to induce 65–85% lymphopenia, and ozanimod produces 81–82% T lymphocyte reduction within 6 hours of dosing . TC-SP 14's broader dynamic range allows researchers to titrate S1P1-mediated effects across a wider dose window, facilitating studies that require submaximal receptor activation.

Evidence Dimension	Dose-dependent lymphopenia dynamic range
Target Compound Data	0.3 mg/kg → 34% reduction; 1.0 mg/kg → ~55% reduction (estimated); 3.0 mg/kg → 74% reduction
Comparator Or Baseline	Ozanimod: 0.2 mg/kg → 81–82% T lymphocyte reduction; CYM-5442: 50 nM serum → 65–85% reduction
Quantified Difference	TC-SP 14 achieves a 40-percentage-point incremental response between 0.3 and 3.0 mg/kg, enabling finer dose titration
Conditions	Lewis rats, oral dosing, lymphocyte counts measured 24 h post-dose (Lanman et al. 2011); comparator data from published literature

Why This Matters

A wider dose-response range enables more precise experimental control over the degree of S1P1 activation, which is essential for studies investigating threshold effects or partial agonism.

• [1] Lanman, B. A., Cee, V. J., Cheruku, S. R., et al. Discovery of a Potent, S1P3-Sparing Benzothiazole Agonist of Sphingosine-1-Phosphate Receptor 1 (S1P1). ACS Med. Chem. Lett. 2011, 2 (2), 102–106. View Source
• [2] CENMED. CYM-5442 Product Information. Accessed 2026. View Source
• [3] Amerigo Scientific. Ozanimod (RPC1063) Product Datasheet. Accessed 2026. View Source

TC-SP 14: Optimal Research Applications

In Vivo S1P3-Sparing Lymphopenia

TC-SP 14 is ideally suited for in vivo and ex vivo studies requiring S1P1-mediated lymphocyte sequestration with minimal S1P3 engagement. The compound's 82.6-fold selectivity ratio over S1P3 substantially exceeds that of FTY720 (5–10-fold), reducing the likelihood of bradycardia and other S1P3-associated cardiovascular effects . This selectivity profile is particularly valuable in rodent models of autoimmune diseases (e.g., multiple sclerosis, rheumatoid arthritis) where sustained S1P1 agonism is required and cardiovascular side effects would confound interpretation .

In Vitro Selective S1P1 Activation

Researchers investigating the relationship between S1P1 receptor occupancy and functional immune outcomes should prioritize TC-SP 14 for its wide dynamic range of lymphopenia. The compound produces a graded response from 34% reduction at 0.3 mg/kg to 74% reduction at 3.0 mg/kg in rats, providing a 40-percentage-point window for dose titration . This property enables precise investigation of partial S1P1 agonism and threshold effects that cannot be achieved with more potent agonists that saturate the response at very low doses.

Benzothiazole Scaffold Lead Optimization

TC-SP 14 is validated in the delayed-type hypersensitivity (DTH) model, a standard in vivo assay for cell-mediated immunity. The compound significantly attenuated DTH responses at 0.3 mg/kg oral dosing, a dose that induces only partial lymphopenia (34% reduction), demonstrating that complete lymphocyte ablation is not required for functional immune modulation . This makes TC-SP 14 a preferred tool for studies examining antigen-specific immune suppression in the context of autoimmunity or transplant rejection.

PK/PD Modeling Studies

For in vitro assays and in vivo studies where pharmacokinetic consistency is paramount, TC-SP 14 offers a distinct advantage over prodrug-dependent S1P1 agonists like FTY720. TC-SP 14 is directly active without requiring phosphorylation, eliminating variability associated with differential expression of sphingosine kinase 2 across tissues or experimental conditions . This property simplifies compound handling, ensures reproducible exposure, and is particularly advantageous in cell-based assays where the enzymatic machinery for prodrug activation may be absent or variable.

Application

Selection Property

Validation Focus

In vivo lymphocyte sequestration

S1P3-sparing S1P1 agonism

Dose-response lymphopenia, cardiovascular endpoint review

Cell-based S1P1 signaling assays

Selective S1P1 activation with S1P3 sparing

S1P3 co-expression context interpretation

S1P1 modulator lead optimization

Orthogonal benzothiazole chemotype

Structure-activity relationship, IP landscape

Preclinical PK/PD modeling

Reversible pharmacology, moderate half-life

Plasma-lymphopenia correlation, CYP interaction screening

• [1] Lanman, B. A., Cee, V. J., Cheruku, S. R., et al. Discovery of a Potent, S1P3-Sparing Benzothiazole Agonist of Sphingosine-1-Phosphate Receptor 1 (S1P1). ACS Med. Chem. Lett. 2011, 2 (2), 102–106. View Source
• [2] Forrest, M., Sun, S. Y., Hajdu, R., et al. Immune Cell Regulation and Cardiovascular Effects of Sphingosine 1-Phosphate Receptor Agonists in Rodents Are Mediated via Distinct Receptor Subtypes. J. Pharmacol. Exp. Ther. 2004, 309 (2), 758–768. View Source
• [3] Brinkmann, V., Billich, A., Baumruker, T., et al. Fingolimod (FTY720): Discovery and Development of an Oral Drug to Treat Multiple Sclerosis. Nat. Rev. Drug Discov. 2010, 9 (11), 883–897. View Source